![molecular formula C22H26N2O5 B2778448 N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide CAS No. 2034392-29-3](/img/structure/B2778448.png)
N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide
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Description
N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.459. The purity is usually 95%.
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Scientific Research Applications
Sigma Receptor Binding and Antiproliferative Activity
A study investigated the sigma(1) receptor binding affinity and selectivity of N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl and its derivatives. The research found that specific methylated derivatives showed potent sigma(1) receptor binding and demonstrated antiproliferative activity in rat C6 glioma cells. These findings suggest potential applications in tumor research and therapy, highlighting the compound's role in exploring sigma-subtype affinities and selectivities (Berardi et al., 2005).
Anticonvulsant Activity
Another area of application involves the synthesis of hybrid compounds joining fragments of known antiepileptic drugs (AEDs) with structures related to N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide. These hybrids displayed broad spectra of anticonvulsant activity across several preclinical seizure models. One particular molecule showed high protection without impairing motor coordination, suggesting a superior safety profile compared to some clinically relevant AEDs (Kamiński et al., 2015).
Antioxidant and Anticancer Activity
Derivatives bearing similarities to this compound were assessed for their antioxidant activity and anticancer potential. Certain derivatives showed antioxidant activity comparable to ascorbic acid and displayed cytotoxicity against human cancer cell lines, indicating promising applications in developing anticancer agents (Tumosienė et al., 2020).
Antibacterial and Antifungal Agents
Novel 2-(6-methoxy-2-naphthyl)propionamide derivatives, structurally related to the compound of interest, were synthesized and screened for their antibacterial and antifungal activities. These compounds exhibited significant antimicrobial activities, with some reaching the activity levels of standard agents like Ampicillin and Flucanazole. This suggests their potential as leads for developing new antimicrobial drugs (Helal et al., 2013).
properties
IUPAC Name |
N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(2-methoxynaphthalen-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O5/c1-28-19-8-6-16-4-2-3-5-17(16)18(19)7-9-20(25)23-12-14-29-15-13-24-21(26)10-11-22(24)27/h2-6,8H,7,9-15H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHAXJEBFSUSPDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)CCC(=O)NCCOCCN3C(=O)CCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.